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Introduction
Iopromide is a widely used, non-ionic, iodinated X-ray contrast medium. Due to its high usage

and resistance to metabolism in the human body, it is frequently excreted unchanged and

enters the aquatic environment through wastewater.[1][2] Conventional wastewater treatment

plants (WWTPs) often exhibit limited removal efficiency for Iopromide, leading to its presence in

treated effluents and receiving surface waters.[3][4] Its persistence and potential for the

formation of toxic iodinated disinfection byproducts make its quantification in WWTP effluents a

critical aspect of environmental monitoring and risk assessment.[4]

This document provides detailed application notes and protocols for the quantification of

Iopromide in WWTP effluents, focusing on modern analytical techniques.

Quantitative Data Summary
The concentration of Iopromide in WWTP effluents can vary significantly depending on the

location, population served, and the prevalence of medical imaging procedures. The following

table summarizes reported concentrations from various studies.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b564850?utm_src=pdf-interest
https://www.ingenieria-analitica.com/en/attachment/pdf/print/determination-of-iopromide-in-water-by-ic-icp-ms-pdf-2401
https://www.researchgate.net/publication/11590616_Investigations_into_the_environmental_fate_and_effects_of_iopromide_ultravist_a_widely_used_iodinated_X-ray_contrast_medium
https://pubs.acs.org/doi/10.1021/es991118m
https://hpst.cz/sites/default/files/oldfiles/5991-1044en-determination-iopromide-environmental-waters-ion-chromatography-icp-ms.pdf
https://hpst.cz/sites/default/files/oldfiles/5991-1044en-determination-iopromide-environmental-waters-ion-chromatography-icp-ms.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Geographic Region
WWTP Effluent Iopromide
Concentration (ng/L)

Reference

Europe (Germany) Up to 11,000 [3]

Europe (Germany) Median: 250 - 750 [3]

Europe (Spain) Up to 8,900 [5][6]

North America 11 - 82 [7]

Asia and Australia 8.8 - 127 [7]

Portugal Up to 2,810 [2]

Experimental Workflow
The following diagram illustrates the general workflow for the quantification of Iopromide in

wastewater samples.
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Sample Preparation

Analytical Quantification

Quality Control

Wastewater Sample Collection Filtration (e.g., 0.7 µm) Solid-Phase Extraction (SPE) Elution Evaporation & Reconstitution

LC-MS/MS Analysis Data Processing & Quantification

Internal Standards

Calibration Curve

Matrix Spike Recoveries
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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